Cas no 1806486-29-2 (Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate)

• Product Name: Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate
• CAS No: 1806486-29-2
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4955665
• Update Time: 2025-05-21

Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-4-10-11(13(15)9(3)16)7-6-8-12(10)14(17)18-5-2/h6-8,13H,4-5H2,1-3H3
• InChI Key： WBFZXXPALLYTJV-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate

Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate (CAS No. 1806486-29-2): A Comprehensive Overview

Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate, identified by its CAS number 1806486-29-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's molecular structure, characterized by a benzoate core substituted with ethyl and chloroalkyl groups, positions it as a promising candidate for further investigation in synthetic chemistry and drug discovery.

The synthesis of Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and versatility. The presence of both chloro and ethyl substituents in the side chain introduces reactive sites that can be exploited for further functionalization. This makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

Recent advancements in chemical biology have underscored the importance of structural diversity in drug design. Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate, with its intricate architecture, aligns well with this trend. Researchers have been exploring its potential as a scaffold for developing small-molecule inhibitors targeting various biological pathways. The benzoate moiety, known for its stability and bioavailability, serves as an excellent platform for appending pharmacophores that enhance binding affinity to biological targets.

In particular, the 1-chloro-2-oxopropyl group in Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate has been identified as a key feature for modulating drug-like properties. This substituent can participate in hydrogen bonding interactions, influencing both solubility and metabolic stability. Such characteristics are crucial for optimizing pharmacokinetic profiles, ensuring that the compound remains effective throughout its intended biological half-life.

The pharmaceutical industry has shown increasing interest in derivatives of benzoic acid due to their demonstrated efficacy across a wide range of therapeutic areas. Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate is no exception, with studies suggesting its utility in addressing conditions such as inflammation and pain management. Its structural motifs are reminiscent of established drugs, suggesting that it may serve as a basis for developing next-generation therapeutics with improved efficacy and reduced side effects.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions of Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate with potential target proteins. These simulations have provided insights into how modifications to the molecule can enhance its pharmacological activity. For instance, tweaking the position or type of substituents can significantly alter binding affinity without compromising overall solubility.

Experimental validation of these computational findings has been critical in advancing the development pipeline. Synthesis routes have been refined to improve yield and purity, ensuring that researchers have access to high-quality material for testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's structure and purity.

The growing body of literature on Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate highlights its potential as a versatile building block in medicinal chemistry. Researchers are increasingly leveraging its unique structural features to design molecules with tailored biological activities. This underscores the importance of investing in fundamental research to uncover new chemical entities with therapeutic promise.

The future directions for Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate include exploring its role in combination therapies and investigating its mechanism of action in greater detail. By understanding how it interacts with biological systems at a molecular level, scientists can fine-tune its properties to maximize therapeutic benefit while minimizing potential adverse effects.

In conclusion, Ethyl 3-(1-chloro-2-oxopropyl)-2-ethylbenzoate represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments.